- Discovery of GSK1070916, a Potent and Selective Inhibitor of Aurora B/C Kinase, Journal of Medicinal Chemistry, 2010, 53(10), 3973-4001
Cas no 942920-11-8 (1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborol An-2-yl)-1h-pyrazole
- 4-({[3-chloro-6-(difluoromethoxy)-1-benzothiophen-2-yl]carbonyl}amino)benzoic acid
- 1-Ethyl-3-(4-methoxy-phenyl)-5,6,7,8-tetrahydro-isochinolin
- AC1NRJK2
- STL173971
- 3-(4-nitrophenyl)-1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-ethyl-3-(4-methoxy-phenyl)-5,6,7,8-tetrahydro-isoquinoline
- 1-Ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- BNJLOSTYUZRZME-UHFFFAOYSA-N
- 1-ethyl-3-(4-nitrophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- 1-Ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
- 1-Ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 942920-11-8
- AKOS030621713
- DA-29420
- A50969
- SCHEMBL4305414
- CS-13313
- CS-M0101
- 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
-
- MDL: MFCD12400854
- Inchi: 1S/C17H22BN3O4/c1-6-20-11-14(18-24-16(2,3)17(4,5)25-18)15(19-20)12-7-9-13(10-8-12)21(22)23/h7-11H,6H2,1-5H3
- InChI Key: BNJLOSTYUZRZME-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C2C(B3OC(C)(C)C(C)(C)O3)=CN(CC)N=2)=CC=1)=O
Computed Properties
- Exact Mass: 343.1703364g/mol
- Monoisotopic Mass: 343.1703364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.1
Experimental Properties
- Density: 1.20
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM137384-100mg |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 95+% | 100mg |
$602 | 2021-08-05 | |
| Chemenu | CM137384-250mg |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 95+% | 250mg |
$1119 | 2021-08-05 | |
| Chemenu | CM137384-1g |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 95+% | 1g |
$2152 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E56450-100mg |
1-Ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 98% | 100mg |
¥5372.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E56450-250mg |
1-Ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 98% | 250mg |
¥10752.0 | 2023-09-07 | |
| ChemScence | CS-M0101-100mg |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 100mg |
$282.0 | 2022-04-26 | ||
| Chemenu | CM137384-100mg |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 95+% | 100mg |
$397 | 2024-07-19 | |
| Chemenu | CM137384-250mg |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 95+% | 250mg |
$794 | 2024-07-19 | |
| Chemenu | CM137384-1g |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
942920-11-8 | 95+% | 1g |
$1324 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1001284-1g |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
942920-11-8 | 95% | 1g |
$1240 | 2024-08-02 |
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Production Method
Production Method 1
Production Method 2
- Preparation of azaindoles as aurora kinase inhibitors for the treatment of cancer, United States, , ,
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Raw materials
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Preparation Products
1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
Comprehensive Guide to 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS No. 942920-11-8)
The compound 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS No. 942920-11-8) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This molecule belongs to the class of pyrazole derivatives, which are known for their wide-ranging utility in pharmaceuticals, agrochemicals, and materials science. The presence of both nitrophenyl and dioxaborolane moieties in its structure makes it particularly interesting for researchers working on drug discovery and organic synthesis.
One of the most notable features of 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole is its role as a key intermediate in the synthesis of more complex molecules. The dioxaborolane group, in particular, is a critical functional group in Suzuki-Miyaura cross-coupling reactions, which are widely used in the pharmaceutical industry to create carbon-carbon bonds. This reaction is a cornerstone of modern medicinal chemistry, enabling the development of new drugs with improved efficacy and fewer side effects. As such, compounds like 942920-11-8 are in high demand among researchers and manufacturers.
In addition to its pharmaceutical applications, 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole has also found use in the field of agrochemicals. The nitrophenyl group contributes to the compound's ability to interact with biological targets, making it a potential candidate for the development of new pesticides and herbicides. With the growing global demand for sustainable agricultural solutions, the relevance of such compounds continues to rise. Researchers are particularly interested in how the boron-containing moiety can enhance the bioactivity of agrochemicals while minimizing environmental impact.
The chemical properties of 942920-11-8 are equally fascinating. The compound exhibits moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran, which makes it suitable for various synthetic applications. Its stability under standard laboratory conditions ensures that it can be stored and handled with relative ease, further increasing its appeal to chemists and industrial users. The pyrazole core of the molecule also provides a robust platform for further chemical modifications, allowing for the creation of derivatives with tailored properties.
From a market perspective, the demand for 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole is expected to grow steadily in the coming years. The pharmaceutical and agrochemical industries are the primary drivers of this demand, but emerging applications in material science and catalysis are also contributing to its popularity. For instance, the compound's ability to act as a ligand in catalytic systems has opened new avenues for research in green chemistry and renewable energy. As industries continue to prioritize sustainability, the role of such versatile intermediates is likely to expand.
For researchers and procurement specialists, understanding the synthesis and handling of 942920-11-8 is crucial. The compound is typically synthesized via multi-step organic reactions, starting from readily available precursors. Quality control measures, such as HPLC and NMR spectroscopy, are essential to ensure the purity and consistency of the final product. Suppliers of 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole must adhere to stringent regulatory standards to meet the needs of high-end applications, particularly in the pharmaceutical sector.
In conclusion, 1-ethyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS No. 942920-11-8) is a compound of significant scientific and industrial importance. Its unique structural features and broad applicability make it a valuable asset in fields ranging from drug development to sustainable agriculture. As research into boron chemistry and heterocyclic compounds advances, the potential uses of this molecule are expected to multiply, solidifying its position as a key player in modern chemistry.
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